Cas no 2229202-03-1 (tert-butyl N-{5-1-(aminooxy)propan-2-yl-2-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{5-1-(aminooxy)propan-2-yl-2-chlorophenyl}carbamate
• CAS No: 2229202-03-1
• MF: C₁₄H₂₁ClN₂O₃
• MW: 300.781142950058
• CID: 6000312
• PubChem ID: 165965654
• Update Time: 2025-06-25

tert-butyl N-{5-1-(aminooxy)propan-2-yl-2-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-1-(aminooxy)propan-2-yl-2-chlorophenyl}carbamate
• 2229202-03-1
• tert-butyl N-{5-[1-(aminooxy)propan-2-yl]-2-chlorophenyl}carbamate
• EN300-1874908

• Inchi： 1S/C14H21ClN2O3/c1-9(8-19-16)10-5-6-11(15)12(7-10)17-13(18)20-14(2,3)4/h5-7,9H,8,16H2,1-4H3,(H,17,18)
• InChI Key： QWRWPMLYGNHPDL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(C)CON

Computed Properties

• Exact Mass: 300.1240702g/mol
• Monoisotopic Mass: 300.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{5-1-(aminooxy)propan-2-yl-2-chlorophenyl}carbamate

tert-butyl N-{5-1-(aminooxy)propan-2-yl-2-chlorophenyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2229202-03-1, known as tert-butyl N-{5-1-(aminooxy)propan-2-yl-2-chlorophenyl}carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and material science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into its properties, synthesis, applications, and recent advancements in research.

tert-butyl N-{5-1-(aminooxy)propan-2-yl-2-chlorophenyl}carbamate is characterized by its complex molecular structure, which includes a tert-butyl carbamate group attached to a chlorophenyl ring substituted with an aminooxy propan-2-yl group. The presence of these functional groups imparts unique chemical and physical properties to the compound, making it suitable for diverse applications. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials and pharmaceutical intermediates.

The synthesis of tert-butyl N-{5-1-(aminooxy)propan-2-yl-2-chlorophenyl}carbamate involves a multi-step process that combines principles of organic chemistry and catalysis. Researchers have optimized reaction conditions to enhance yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have significantly improved the scalability of the synthesis process, making it more feasible for industrial applications.

One of the most promising applications of this compound lies in the field of agricultural chemistry, where it has been explored as a potential ingredient in plant protection products. Studies have demonstrated its ability to interact with specific biochemical pathways in plants, offering protection against environmental stressors without adverse effects on plant growth. This property has positioned it as a candidate for sustainable agricultural practices.

In addition to its agricultural applications, tert-butyl N-{5-1-(aminooxy)propan-2-yl-2-chlorophenyl}carbamate has shown potential in the development of advanced polymers and coatings. Its unique reactivity allows for the creation of materials with enhanced mechanical properties and resistance to environmental degradation. Recent research has focused on incorporating this compound into bio-based polymers, contributing to the growing demand for eco-friendly materials.

The environmental impact of tert-butyl N-{5-1-(aminooxy)propan-2-yl-2-chlorophenyl}carbamate has also been a subject of interest among scientists. Studies have evaluated its biodegradability and toxicity profiles, with findings indicating that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. These results are particularly relevant for industries seeking to adopt greener chemical processes.

Looking ahead, the continued exploration of tert-butyl N-{5-1-(aminooxy)propan-2-y